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Compound of Interest

Compound Name: Acetic acid, (hydroxyimino)-, (Z)-

Cat. No.: B12441912 Get Quote

Important Safety Notice: The toxicological properties of (Z)-acetic acid, (hydroxyimino)- have

not been fully investigated.[1] Therefore, it must be handled with extreme caution, and all

disposal procedures should treat it as hazardous chemical waste. This guide provides

procedural steps based on general best practices for laboratory chemical waste management.

Always consult your institution's Environmental Health and Safety (EHS) department for

specific protocols and regulatory requirements.[2][3]

Hazard Profile and Safety Summary
Given the limited specific data on (Z)-acetic acid, (hydroxyimino)-, the hazard assessment is

based on its chemical structure (an organic acid and an oxime) and data from similar

compounds. It is classified as an irritant, and due to the acetic acid component, it is expected to

be corrosive.[1]
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Hazard Classification Description
Recommended
Precautions

Eye Irritation

Expected to cause eye

irritation or serious eye

damage.[1][4]

Wear safety glasses with side

shields or chemical safety

goggles.[1][4]

Skin Irritation/Corrosion

Causes skin irritation and

potentially severe burns upon

prolonged contact.[1][4]

Wear appropriate chemical-

resistant gloves and a lab coat.

[4]

Respiratory Irritation

Inhalation of dust or aerosols

may cause respiratory tract

irritation.[1]

Handle in a well-ventilated

area or a chemical fume hood.

[4]

Reactivity

Potentially reacts with strong

oxidizing agents, strong acids,

or bases.[4]

Store separately from

incompatible materials.[5]

Personal Protective Equipment (PPE)
When handling (Z)-acetic acid, (hydroxyimino)- for disposal, the following PPE is mandatory:

PPE Type Specification Purpose

Eye Protection

Chemical safety goggles or

safety glasses with side

shields.

Protects eyes from splashes

and aerosols.[4]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).
Prevents skin contact.[4]

Body Protection Laboratory coat.
Protects from contamination of

personal clothing.[4]

Step-by-Step Disposal Protocol
Disposal of (Z)-acetic acid, (hydroxyimino)- must be handled through your institution's

hazardous waste management program.[2][6] Do not dispose of this chemical down the drain
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or in regular trash.[2][7]

1. Waste Collection:

Collect waste (Z)-acetic acid, (hydroxyimino)- and any materials contaminated with it (e.g.,

filter paper, absorbent pads) in a designated, compatible hazardous waste container.[8]

If the waste is a liquid solution, it should be collected as "Liquid Hazardous Waste." If it is a

solid or on contaminated debris, collect it as "Solid Hazardous Waste."

2. Container Selection and Labeling:

Use a container made of a material compatible with acids (e.g., high-density polyethylene -

HDPE).[2]

The container must have a secure, screw-top cap to prevent leaks.[5]

Label the container clearly with a "Hazardous Waste" tag provided by your EHS department

as soon as the first drop of waste is added.

Container & Labeling Requirements Specification

Container Type
Plastic (HDPE preferred) with a tight-fitting

screw cap.[2][5]

Maximum Fill Level
Do not fill beyond 90% capacity to allow for

expansion.[9]

Labeling

Affix a completed Hazardous Waste Label.

Include the full chemical name: "(Z)-Acetic acid,

(hydroxyimino)-", identify it as an "Acidic

Organic Waste," and list all components and

concentrations.

3. Segregation and Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the

point of generation.[2][5]
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Segregate this waste from incompatible materials, particularly bases, oxidizing agents, and

cyanides.[5]

Ensure the container is kept closed at all times except when adding waste.[8][9]

Store liquid waste containers within secondary containment (e.g., a chemical-resistant tray)

to contain potential spills.[10]

4. Requesting Disposal:

Once the waste container is full (not exceeding 90%) or has been in storage for the

maximum allowable time (typically 6-12 months, check with your EHS), arrange for a pickup.

[2][5]

Contact your institution's EHS office or use their designated online system (e.g., CHEMATIX)

to schedule a waste collection.[11]

Disposal Workflow Diagram
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Disposal Workflow for (Z)-Acetic acid, (hydroxyimino)-

Laboratory Operations

Waste Handling & Storage

Final Disposal

1. Generation of Waste
(Z)-Acetic acid, (hydroxyimino)-

2. Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Transfer Waste to
Designated Container

Error4. Securely Cap & Label
'Hazardous Waste' Container

Place in compatible container

5. Store in Satellite
Accumulation Area (SAA)

6. Segregate from
Incompatible Chemicals

7. Container Full or
Storage Time Limit Reached

8. Schedule Pickup with
EHS Department

9. Professional Disposal
by Certified Vendor

Follow Emergency Procedures:
- Evacuate Area

- Notify Supervisor & EHS
- Consult SDS
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Caption: Workflow for the safe collection, storage, and disposal of (Z)-Acetic acid,

(hydroxyimino)-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12441912?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12441912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

